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Compound of Interest

Compound Name: 1-Methoxypentane

Cat. No.: B3055027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-methoxypentane (CAS: 628-80-
8), a versatile ether with applications in various scientific and industrial fields. This document
collates essential physicochemical data, spectroscopic information, a detailed synthesis
protocol, and known applications, with a focus on its relevance to research and development.

Physicochemical Properties

1-Methoxypentane, also known as methyl pentyl ether, is a colorless liquid.[1][2] Its key
physical and chemical properties are summarized in the table below for easy reference and
comparison.
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Property Value Source(s)
Molecular Formula CeH140 [3]
Molecular Weight 102.17 g/mol [3]
CAS Number 628-80-8 [3]
Boiling Point 99.4 °C at 760 mmHg [2]
Melting Point -105.78 °C (estimate) [1]
Density 0.762 g/cm?3 [2]
Flash Point 45°C [2]
Refractive Index 1.387 [2]
Vapor Pressure 44 mmHg at 25 °C [2]

. Insoluble in water. Soluble in
Solubility ) [4]
organic solvents.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-methoxypentane.

'H NMR Spectroscopy

The *H NMR spectrum of 1-methoxypentane shows characteristic signals corresponding to
the different proton environments in the molecule. A representative spectrum in cyclohexane
(CeH12) displays a distinct signal for the a-protons.[5]

3C NMR Spectroscopy

Improved physical property and NMR data, including 3C NMR, have been reported for 1-
methoxypentane, allowing for detailed structural elucidation.[2]

Infrared (IR) Spectroscopy

The IR spectrum of 1-methoxypentane is available through various databases, such as the
one provided by Wiley-VCH GmbH, which can be accessed via PubChem.[3] The spectrum will
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exhibit characteristic C-O stretching vibrations for the ether linkage.

Mass Spectrometry

The electron ionization mass spectrum of 1-methoxypentane is available in the NIST
WebBook.[6][7] This data is essential for determining the molecular weight and fragmentation
pattern of the compound.

Synthesis of 1-Methoxypentane

A common and effective method for the preparation of 1-methoxypentane is the Williamson
ether synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide.

Experimental Protocol: Williamson Ether Synthesis

This protocol outlines the synthesis of 1-methoxypentane from 1-pentanol and a methylating
agent.

Materials:

1-Pentanol (n-pentyl alcohol)

Sodium metal

Methyl iodide (or dimethyl sulfate)

Anhydrous diethyl ether (as solvent)
Procedure:

» Preparation of Sodium Pentoxide: In a three-necked flask equipped with a stirrer and a reflux
condenser, prepare a solution of sodium pentoxide by reacting 0.25 gram-equivalent of
metallic sodium with 1.2 moles of absolute n-pentyl alcohol.

e Reaction with Methylating Agent: To the freshly prepared sodium pentoxide solution, add 0.2
moles of methyl iodide.

o Reflux: Heat the reaction mixture under reflux with continuous stirring for 5 hours, ensuring
the exclusion of moisture.
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« Distillation and Purification: Distill the reaction product directly from the reaction mixture with
stirring. The distillate, containing 1-methoxypentane and unreacted 1-pentanol, is then
fractionally distilled to separate the desired product. The purity of the fractions should be
monitored by measuring the refractive index.

Yield:

The typical yield for this synthesis is approximately 80%.

Applications

1-Methoxypentane has several applications across different industries.

e Solvent: Due to its ether linkage and alkyl chain, it can dissolve a range of nonpolar and
moderately polar compounds, making it a useful solvent in organic reactions and industrial
processes.[2]

e Fragrance and Flavoring: It is characterized by a fruity, ethereal odor and is used as a
fragrance ingredient in the perfume industry and as a flavoring agent in the food industry.[2]

» Biofuel Potential: With a low freezing point and a high octane rating, 1-methoxypentane is
being explored as a potential biofuel.[2]

o Pharmaceutical Intermediate: It serves as a building block in the synthesis of more complex
molecules, including pharmaceutical intermediates.[8][9] Its role as an intermediate is
valuable in the development of new drug candidates. While specific examples in publicly
available literature are not abundant, its utility in creating ether linkages is a common
strategy in medicinal chemistry to modulate properties like solubility and metabolic stability.

Safety and Toxicity

Limited toxicity data is available for 1-methoxypentane. The following information has been
reported:
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Dose/Durati Toxic

Test Species Route Source
on Effects
Behavioral -
) 133 g/m3/ 15
LC50 Mouse Inhalation ) general [3]
min
anesthetic

It is important to handle 1-methoxypentane in a well-ventilated area and to use appropriate

personal protective equipment.

Visualizations
Williamson Ether Synthesis Workflow

The following diagram illustrates the workflow for the Williamson ether synthesis of 1-

methoxypentane.
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Caption: Workflow for the Williamson ether synthesis of 1-methoxypentane.

Logical Relationship of Applications

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ether_-methyl-pentyl
https://www.benchchem.com/product/b3055027?utm_src=pdf-body
https://www.benchchem.com/product/b3055027?utm_src=pdf-body
https://www.benchchem.com/product/b3055027?utm_src=pdf-body
https://www.benchchem.com/product/b3055027?utm_src=pdf-body-img
https://www.benchchem.com/product/b3055027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

This diagram shows the relationship between the properties of 1-methoxypentane and its
applications.
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Caption: Relationship between properties and applications of 1-methoxypentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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